Cas no 1339904-17-4 (1-(3-hydroxypyrrolidin-1-yl)-3,3-dimethylbutan-1-one)

• Product Name: 1-(3-hydroxypyrrolidin-1-yl)-3,3-dimethylbutan-1-one
• CAS No: 1339904-17-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5573186
• PubChem ID: 62918429
• Update Time: 2024-03-01

1-(3-hydroxypyrrolidin-1-yl)-3,3-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(3-hydroxy-1-pyrrolidinyl)-3,3-dimethyl-
• 1-(3-hydroxypyrrolidin-1-yl)-3,3-dimethylbutan-1-one

• Inchi： 1S/C10H19NO2/c1-10(2,3)6-9(13)11-5-4-8(12)7-11/h8,12H,4-7H2,1-3H3
• InChI Key： GXSHFQZJVTVUIZ-UHFFFAOYSA-N
• SMILES： C(N1CCC(O)C1)(=O)CC(C)(C)C

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.064±0.06 g/cm3(Predicted)
• Boiling Point: 320.0±35.0 °C(Predicted)
• pka: 14.57±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines